Cas no 339008-81-0 (5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid)

• Product Name: 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• CAS No: 339008-81-0
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• MDL: MFCD00140273
• CID: 3143084
• PubChem ID: 2764226
• Update Time: 2025-06-08

5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• 339008-81-0
• 7E-355S
• 5-chloro-1-[(3,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CS-0367111
• 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2- dihydro-3-pyridinecarboxylic acid
• MFCD00140273
• 5-chloro-1-[(3,4-dichlorophenyl)methyl]-2-oxopyridine-3-carboxylic acid
• AKOS005070959
• 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid

• MDL： MFCD00140273
• Inchi： 1S/C13H8Cl3NO3/c14-8-4-9(13(19)20)12(18)17(6-8)5-7-1-2-10(15)11(16)3-7/h1-4,6H,5H2,(H,19,20)
• InChI Key： DMJSKFSNMJSLJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(N(C=1)CC1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 330.956976Da
• Monoisotopic Mass: 330.956976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 208-209°C

5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

Introduction to 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 339008-81-0)

5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 339008-81-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinecarboxylic acids and is characterized by its unique structural features, including a chlorinated benzyl group and a chlorinated pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid is C₁₇H₁₀Cl₃N₂O₃, and its molecular weight is approximately 379.67 g/mol. The compound's structure includes a central pyridine ring with a ketone group at the 2-position, a carboxylic acid group at the 3-position, and a substituted benzyl group at the 1-position. The presence of multiple chlorine atoms imparts significant electronic and steric effects, which can influence its reactivity and biological properties.

In recent years, 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid has been the subject of extensive research due to its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These activities are attributed to its ability to modulate various biological pathways and interact with specific protein targets.

Anti-Inflammatory Properties: One of the key areas of research for 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid is its anti-inflammatory potential. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are mediators of inflammation. These findings suggest that 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Properties: Another important area of investigation is the anti-cancer potential of 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Furthermore, it has been reported that 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis.

Anti-Microbial Properties: The anti-microbial activity of 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid has also been explored. In vitro assays have demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. It has been shown to inhibit bacterial growth by disrupting cell wall synthesis and interfering with essential metabolic pathways. These findings highlight the potential of 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid as a novel antimicrobial agent in the fight against drug-resistant bacterial infections.

Synthesis and Structural Characterization: The synthesis of 5-Chloro-1-(3,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the pyridine ring through condensation reactions and subsequent functionalization with chlorine atoms and a substituted benzyl group. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography have been employed to confirm the structure and purity of the final product.

Clinical Trials and Future Prospects: While preclinical studies have provided promising results for 5-Chloro-1-(3,4-dichlorobenzyl)-2-o xo - 1 , 2 - dihydro - 3 - py ridi necar box y lic ac id strong > , further clinical trials are necessary to evaluate its safety and efficacy in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers. If these trials yield positive outcomes, subsequent Phase II and III trials will be conducted to evaluate its therapeutic potential in specific disease indications.

In conclusion, 5-Chloro - 1 - ( 3 , 4 - dich lor ob enz yl ) - 2 - ox o - 1 , 2 - dihyd ro - 3 - pyr idin eca rbo xy lic ac id strong > ( CAS No . 3 9008 -8 1 -0 ) represents a promising lead compound with diverse pharmacological activities . Its unique structural features make it an attractive candidate for further development in medicinal chemistry . Ongoing research efforts aim to optimize its properties through structural modifications and evaluate its potential as a novel therapeutic agent for various diseases . p >